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Compound of Interest

Compound Name: Erbon

Cat. No.: B091682

Disclaimer: The herbicide known by the trade name Erbon contains the active ingredient 2-
(2,4,5-Trichlorophenoxy)ethyl 2,2-dichloropropionate. Comprehensive toxicological data for this
specific chemical compound on non-target organisms is largely unavailable in publicly
accessible scientific literature. This guide, therefore, provides an inferred toxicological profile
based on available data for its primary degradation product and parent compound, 2,4,5-
trichlorophenoxyacetic acid (2,4,5-T), a historically significant phenoxy herbicide. The
information presented herein should be interpreted with caution due to the data gaps for the
specific active ingredient of Erbon.

Executive Summary

Erbon is a discontinued herbicide, and its toxicological impact on non-target organisms is not
well-documented for the parent compound. However, based on the known effects of its key
component, 2,4,5-T, it is presumed to pose risks to a variety of non-target species. The primary
mode of action for phenoxy herbicides like 2,4,5-T is the disruption of plant growth regulation
by mimicking the plant hormone auxin. While designed to be selective for broadleaf plants,
these herbicides can have unintended consequences for other organisms through direct
exposure or indirect effects on their habitat and food sources. This document synthesizes the
available toxicological data for 2,4,5-T and related compounds to provide a potential
toxicological profile for Erbon, highlighting significant data gaps.

Chemical Identity
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Parameter Information

Common Name Erbon

2-(2,4,5-Trichlorophenoxy)ethyl 2,2-

Active Ingredient ) ]
dichloropropionate

CAS Number 136-25-4

] (Structure of 2-(2,4,5-Trichlorophenoxy)ethyl
Chemical Structure ] ]
2,2-dichloropropionate)

Parent Compound 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)

Chemical Class Phenoxy herbicide

Toxicological Profile on Non-Target Organisms

The toxicological effects of Erbon's active ingredient are inferred from data on 2,4,5-T.

Mammals

Studies on 2,4,5-T indicate moderate acute toxicity in mammals. The oral LD50 (lethal dose for
50% of a test population) varies depending on the species. Intentional overdoses and high-
dose occupational exposures to chlorophenoxy acid herbicides in humans have led to a range
of adverse health effects, including weakness, headache, dizziness, nausea, abdominal pain,
myotonia, hypotension, as well as renal and hepatic injury, and delayed neuropathy[1][2].

Table 1: Acute Oral Toxicity of 2,4,5-T in Mammals

Species LD50 (mg/kg) Reference
Rat 300 [1]
Guinea Pig 381 [1]
Hamster 425 [1]
Mouse 242 [1]

This data is for 2,4,5-T, the parent compound of Erbon's active ingredient.
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Avian Species

Limited specific data exists for the direct toxicity of 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-
dichloropropionate to birds. However, studies on the parent compound, 2,4,5-T, have shown
that it can cause behavioral effects in chickens at environmentally relevant doses[3]. A dietary
toxicity study on a related compound, 2,4-DP-p (Dichlorprop-p), in Zebra Finches showed no
mortality at concentrations up to 2289 mg ae/kg diet, though sub-lethal effects were observed
at the highest dose[4].

Aquatic Organisms

The safety data sheet for 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-dichloropropionate explicitly
states that there is no data available on its toxicity to fish, daphnia and other aquatic
invertebrates, and algae[5]. However, data on the related compound 2-(2,4,5-
trichlorophenoxy)propionic acid (2,4,5-TP) provides some insight.

Table 2: Acute Toxicity of 2,4,5-TP to Aquatic Organisms

) . Concentration
Species Endpoint Reference

(nglL)

Bluegill (Lepomis

_ 96-hr LC50 9,600 [6]
macrochirus)
Rainbow Trout
(Oncorhynchus 96-hr LC50 14,800 [6]
myKkiss)
Daphnia magna 48-hr LC50 >140,000 [6]
Mysid Shrimp

96-hr LC50 27,900 [6]

(Mysidopsis bahia)

This data is for 2,4,5-TP, a related compound, not the active ingredient of Erbon.

Generally, ester formulations of phenoxy herbicides are more toxic to aquatic invertebrates
than the acid or salt forms[7].
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Soil Organisms

There is no specific data available regarding the toxicity of 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-
dichloropropionate to soil organisms[5]. For the parent compound 2,4,5-T, it is known to be
moderately persistent in soil, with a half-life ranging from several weeks to months[2].
Repeated application of the related herbicide 2,4-D has been shown to stimulate the growth of
microorganisms capable of degrading it[7]. At recommended application rates, 2,4-D is
generally considered to have low toxicity to soil microorganisms[7].

Environmental Fate and Transport

The environmental fate of 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-dichloropropionate is not well-
documented. For its parent compound, 2,4,5-T, the half-life in soil can vary from several weeks
to several months[2]. It degrades into 2,4,5-trichlorophenol and other byproducts[2]. 2,4,5-T is
considered to have a high potential for leaching into groundwater|[8].

Mechanism of Action

The primary mechanism of action for phenoxy herbicides like 2,4,5-T is to act as a synthetic
auxin, a type of plant growth regulator[9]. It is absorbed through the leaves and moves to the
plant's meristems, where it causes uncontrolled and unsustainable growth, leading to stem
curling, leaf withering, and ultimately, the death of the plant[9]. This mode of action is generally
specific to broadleaf plants, with grasses being less susceptible.

In non-target organisms, the toxic mechanisms of aryloxyphenoxypropionate herbicides, a
related class, are primarily through the inhibition of lipid synthesis and the induction of oxidative
stress[10].

Experimental Protocols

Detailed experimental protocols for the toxicity testing of 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-
dichloropropionate are not available. However, standardized protocols for testing the toxicity of
pesticides to non-target plants and other organisms have been developed by various
international and national bodies. These protocols generally involve exposing the test
organisms to a range of concentrations of the test substance under controlled laboratory
conditions and observing specific endpoints such as mortality, growth inhibition, or reproductive
effects.
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General Protocol for Herbicide Toxicity Testing on Non-
Target Plants:

o Test Species Selection: A selection of non-target plant species, often including both
monocots and dicots, is chosen.

o Growth Conditions: Plants are grown under standardized and optimal conditions (e.g.,
temperature, light, soil type) in a greenhouse or growth chamber[11].

o Herbicide Application: The herbicide is applied at various concentrations, typically at an early
growth stage, to determine a dose-response relationship[11].

o Endpoint Measurement: Effects on endpoints such as biomass reduction, seed production,
and seed quality are measured[12].

o Data Analysis: Statistical methods are used to determine values such as the EC50 (the
concentration that causes a 50% effect) or NOEC (No-Observed-Effect Concentration).
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Caption: Simplified signaling pathway of auxin herbicides in a target plant cell.
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Caption: General experimental workflow for assessing herbicide toxicity on non-target
organisms.
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Conclusion and Data Gaps

The toxicological profile of Erbon's active ingredient, 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-
dichloropropionate, on non-target organisms is largely incomplete due to a significant lack of
available data. The information presented in this guide is primarily inferred from studies on its
parent compound, 2,4,5-T, and other related phenoxy herbicides. Based on this inferred profile,
Erbon likely poses a moderate acute toxicity risk to mammals and potential risks to avian and
aquatic life, although the extent of these risks cannot be quantified without specific studies on
the active ingredient itself.

The major data gaps include:

¢ Acute and chronic toxicity data for 2-(2,4,5-Trichlorophenoxy)ethyl 2,2-dichloropropionate in
a wide range of non-target organisms (mammals, birds, fish, aquatic invertebrates, insects,
and soil organisms).

» Studies on the sublethal effects, including reproductive and developmental toxicity, of the
active ingredient.

 Information on the environmental fate, persistence, and bioaccumulation potential of the
active ingredient.

e The specific mechanism of toxic action in non-target animal species.

Further research is imperative to fill these knowledge gaps and accurately assess the
environmental risks associated with the historical use of Erbon and any remaining
environmental residues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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